Cas no 2228372-25-4 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid)

1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid is a pyrazole-based carboxylic acid derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a cyclopentane ring fused to a substituted pyrazole moiety, offering a rigid scaffold for further functionalization. The presence of both carboxylic acid and alkyl-substituted pyrazole groups enhances its versatility as an intermediate in the development of bioactive compounds. The ethyl and methyl substituents on the pyrazole ring may influence steric and electronic properties, potentially improving selectivity in target interactions. This compound is of interest for researchers exploring novel heterocyclic frameworks for pharmaceutical or agrochemical applications.
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid structure
2228372-25-4 structure
Product Name:1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
CAS No:2228372-25-4
MF:C13H20N2O2
MW:236.310103416443
CID:5783674
PubChem ID:165628662
Update Time:2025-06-12

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2228372-25-4
    • EN300-1786933
    • 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
    • Inchi: 1S/C13H20N2O2/c1-4-15-10(3)11(9(2)14-15)13(12(16)17)7-5-6-8-13/h4-8H2,1-3H3,(H,16,17)
    • InChI Key: FOOMKPOYOHEHRO-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C(C)=NN(CC)C=2C)CCCC1)=O

Computed Properties

  • Exact Mass: 236.152477885g/mol
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1Ų

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786933-0.05g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
0.05g
$1020.0 2023-09-19
Enamine
EN300-1786933-0.1g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
0.1g
$1068.0 2023-09-19
Enamine
EN300-1786933-0.25g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
0.25g
$1117.0 2023-09-19
Enamine
EN300-1786933-0.5g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
0.5g
$1165.0 2023-09-19
Enamine
EN300-1786933-1.0g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
1g
$1214.0 2023-06-03
Enamine
EN300-1786933-2.5g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
2.5g
$2379.0 2023-09-19
Enamine
EN300-1786933-5.0g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
5g
$3520.0 2023-06-03
Enamine
EN300-1786933-10.0g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
10g
$5221.0 2023-06-03
Enamine
EN300-1786933-1g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
1g
$1214.0 2023-09-19
Enamine
EN300-1786933-5g
1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228372-25-4
5g
$3520.0 2023-09-19

Additional information on 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228372-25-4)

The compound 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228372-25-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This cyclopentane-carboxylic acid derivative features a pyrazole ring substitution, which is known for its versatile pharmacological properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a bioactive scaffold for targeting enzymes and receptors.

One of the key reasons for the growing interest in this compound is its molecular architecture, which combines a cyclopentane core with a 1-ethyl-3,5-dimethylpyrazole moiety. This combination offers a balance of lipophilicity and steric hindrance, making it an attractive candidate for modulating protein-ligand interactions. Recent studies have highlighted its potential in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

From a synthetic perspective, 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid can be prepared through multi-step organic reactions, including cyclization and carboxylation strategies. Its CAS registry number (2228372-25-4) ensures precise identification in chemical databases, facilitating research reproducibility. The compound’s physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.

In the context of green chemistry, this molecule has also been evaluated for its environmental footprint. Innovations in catalytic synthesis and solvent-free reactions are being explored to optimize its production, addressing the demand for sustainable pharmaceutical manufacturing. These advancements resonate with the global push toward eco-friendly chemical processes, a topic frequently searched by academia and industry professionals alike.

Another area of interest is the compound’s potential role in metabolic pathway modulation. Preliminary data suggest that its carboxylic acid group and pyrazole ring may interact with key metabolic enzymes, offering avenues for therapeutic intervention in metabolic disorders. This aligns with the rising focus on personalized healthcare and nutraceutical development, which are hot topics in biomedical research.

Furthermore, the structure-activity relationship (SAR) of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid is under investigation to identify analogs with enhanced efficacy. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, a methodology frequently queried in cheminformatics forums.

In summary, 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228372-25-4) represents a promising compound with multifaceted applications. Its integration into drug discovery pipelines and material science underscores its relevance in contemporary research. As scientific inquiries into its mechanisms expand, this molecule is poised to contribute significantly to advancements in pharmaceutical innovation and biomolecular engineering.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent